Cas no 190787-90-7 (1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)-)

• Product Name: 1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)-
• CAS No: 190787-90-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD31555429
• CID: 3851665
• PubChem ID: 6951400
• Update Time: 2025-05-22

1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)-
• 1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (2S)-
• (2S)-3-[benzyl(methyl)amino]propane-1,2-diol
• Z1572042228
• (S)-3-(BENZYL(METHYL)AMINO)PROPANE-1,2-DIOL
• SCHEMBL17824014
• 190787-90-7
• AKOS034797798

• MDL： MFCD31555429
• Inchi： 1S/C11H17NO2/c1-12(8-11(14)9-13)7-10-5-3-2-4-6-10/h2-6,11,13-14H,7-9H2,1H3/t11-/m0/s1
• InChI Key： HGPHYOVGIFFHJB-NSHDSACASA-N
• SMILES： C(O)[C@@H](O)CN(C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 195.125928785Da
• Monoisotopic Mass: 195.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.7Ų

Additional information on 1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)-

Comprehensive Overview of 1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)- (CAS No. 190787-90-7)

The compound 1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)- (CAS No. 190787-90-7) is a specialized chiral derivative of propylene glycol, featuring a unique methyl(phenylmethyl)amino substitution at the 3-position. This structural modification imparts distinct physicochemical properties, making it a valuable intermediate in pharmaceutical synthesis, agrochemical formulations, and advanced material science. The (S)-enantiomer configuration is particularly significant for applications requiring stereoselectivity, such as asymmetric catalysis or bioactive molecule design.

In recent years, the demand for chiral compounds like 1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)- has surged due to their role in developing enantiomerically pure drugs. Researchers and industries frequently search for "chiral building blocks for drug synthesis" or "stereoselective amino alcohol derivatives," reflecting the growing emphasis on precision in molecular design. This compound’s phenylmethylamino group enhances its solubility in organic solvents while maintaining compatibility with aqueous systems, a feature often queried as "polar amino alcohol solubility" in scientific databases.

The synthesis of CAS No. 190787-90-7 typically involves asymmetric hydrogenation or enzymatic resolution, methods aligned with green chemistry trends. Users exploring "sustainable synthesis of chiral intermediates" will find this compound’s production pathways relevant. Its stability under physiological pH ranges (queried as "amino alcohol stability in formulations") further supports its utility in prolonged-release drug delivery systems.

Beyond pharmaceuticals, 1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)- is investigated for its potential in polymer modification. Searches like "amino-functionalized polyols for coatings" highlight its role in enhancing adhesion and cross-linking in polyurethane matrices. The phenylmethyl moiety contributes to UV stability, a property critical for outdoor material applications.

Analytical characterization of this compound, including HPLC and chiral column methods, is another frequent topic ("chiral purity analysis techniques"). Regulatory compliance queries ("CAS 190787-90-7 safety data") emphasize its non-hazardous profile under standard handling conditions, aligning with industrial safety standards.

In summary, 1,2-Propanediol, 3-[methyl(phenylmethyl)amino]-, (S)- represents a versatile chiral scaffold bridging multiple disciplines. Its alignment with trends in green chemistry, precision medicine, and advanced materials ensures continued relevance in research and commercial applications.